Cas no 6294-36-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- (6E)-4-(hydroxyamino)-6-(nitrosomethylidene)cyclohexa-2,4-dien-1-one
- NSC9353
- 6294-36-6
- DTXSID00417790
-
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- Inchi: 1S/C7H6N2O3/c10-7-2-1-6(9-12)3-5(7)4-8-11/h1-4,10-11H
- InChI Key: PFVQEGGNKQIDDS-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C=NO)N=O
Computed Properties
- Exact Mass: 166.03788
- Monoisotopic Mass: 166.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- PSA: 78.76
Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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